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Compound of Interest

Compound Name: Probenecid-d14

Cat. No.: B563729

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.

This document provides essential guidance on the proper and safe disposal of Probenecid-
d14, a labeled inhibitor of the multidrug resistance-associated protein (MRP) used in research
settings. Adherence to these procedures is critical to ensure personnel safety, minimize
environmental impact, and maintain regulatory compliance. Probenecid-d14, with the chemical
formula C13H5D14N0O4S, is also known as 4[(Dipropylamino-d14)sulfonyl]benzoic Acid.[1]

Hazard Identification and Safety Precautions

Probenecid, the parent compound of Probenecid-d14, is classified as harmful if swallowed.[2]
[3][4] While specific toxicity data for the deuterated form is not readily available, it should be
handled with the same precautions as the parent compound.

Key Hazards:

o Acute Oral Toxicity: Harmful if ingested.[2][3][4][5]

» Potential for Skin and Eye Irritation: May cause irritation upon contact.[2]

o Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[2]

Personal Protective Equipment (PPE): Before handling Probenecid-d14, ensure the following
personal protective equipment is worn:
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e Chemical-resistant gloves (inspected prior to use)[2]
o Safety glasses or goggles
e Laboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
avoid the formation and inhalation of dust and aerosols.[2][5]

Quantitative Data Summary

Property Value Source
Molecular Formula C13H5D14N0O4S [1]
Molecular Weight 299.45 [1]
Appearance White Solid [3]
Melting Point 198 - 199 °C [3]

Acute Toxicity (Oral, Rat LD50

1,600 mg/k 4
for Probenecid) 9 4

Step-by-Step Disposal Protocol

The primary principle for the disposal of Probenecid-d14 is to treat it as hazardous chemical
waste. It should not be disposed of in the regular trash or poured down the drain.[5]

Step 1: Waste Collection

e Collect all waste materials containing Probenecid-d14, including unused product,
contaminated consumables (e.g., pipette tips, weighing boats), and personal protective
equipment, in a designated and clearly labeled hazardous waste container.

e The container must be made of a compatible material, be in good condition, and have a
secure lid.

o Label the waste container with "Hazardous Waste," the chemical name "Probenecid-d14,"
and any other information required by your institution's environmental health and safety
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(EHS) department.
Step 2: Waste Storage

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

» Storage areas should be cool and dry.[3]
Step 3: Arrange for Disposal

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

» Follow all institutional procedures for waste manifest documentation and handover.

o Disposal must be carried out by a licensed and approved waste disposal contractor.[3]

In Case of a Spill:

Evacuate personnel from the immediate area.[5]

e Ensure adequate ventilation.[5]

o Wearing appropriate PPE, carefully collect the spilled material. Avoid generating dust.[2][5]
o Use spark-proof tools for collection.[5]

o Place the collected material into a sealed, labeled container for disposal as hazardous
waste.[5]

o Clean the spill area thoroughly with soap and water.[2][5]

Probenecid-d14 Disposal Decision Pathway
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Caption: Logical workflow for the safe disposal of Probenecid-d14 waste.
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This guidance is intended to supplement, not replace, the specific protocols and regulations
established by your institution and local authorities. Always consult your institution's EHS
department for detailed requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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